molecular formula C11H9ClN2O3 B6186986 methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-6-carboxylate CAS No. 2639457-25-1

methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-6-carboxylate

Cat. No. B6186986
CAS RN: 2639457-25-1
M. Wt: 252.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-6-carboxylate” is a complex organic molecule. It contains a quinazoline backbone, which is a type of heterocyclic compound. The molecule also contains a chloromethyl group (-CH2Cl), a methyl ester group (-COOCH3), and a ketone group (=O) .


Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step organic reactions. For instance, chloromethyl groups can be introduced through chloromethylation reactions . The methyl ester group might be introduced through esterification of a carboxylic acid .


Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The chloromethyl group would be a polar, electron-withdrawing group, while the methyl ester would also introduce polarity .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. The chloromethyl group could potentially undergo nucleophilic substitution reactions. The ester group might be susceptible to hydrolysis or reduction reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For instance, the presence of a chloromethyl group and a methyl ester could increase the compound’s polarity .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a pharmaceutical, it would interact with biological targets in the body .

Safety and Hazards

While specific safety and hazard data for this compound are not available, similar compounds containing chloromethyl groups are often considered hazardous due to their reactivity and potential to form carcinogenic compounds .

Future Directions

The future directions for this compound would likely depend on its intended applications. For instance, if it shows promise as a pharmaceutical, further studies could be conducted to optimize its synthesis, improve its efficacy, and assess its safety .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-6-carboxylate involves the reaction of 2-aminobenzamide with chloroacetyl chloride to form 2-(chloromethyl)-3,4-dihydroquinazoline-4-one. This intermediate is then reacted with methyl chloroformate to form the final product.", "Starting Materials": ["2-aminobenzamide", "chloroacetyl chloride", "methyl chloroformate"], "Reaction": [ "Step 1: React 2-aminobenzamide with chloroacetyl chloride in the presence of a base such as triethylamine to form 2-(chloromethyl)-3,4-dihydroquinazoline-4-one.", "Step 2: React the intermediate from step 1 with methyl chloroformate in the presence of a base such as potassium carbonate to form methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-6-carboxylate." ] }

CAS RN

2639457-25-1

Molecular Formula

C11H9ClN2O3

Molecular Weight

252.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.